2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine

• IUPAC Name: 2-ethyl-4-(pyridin-2-ylmethyl)thiomorpholine
• InChI: InChI=1S/C12H18N2S/c1-2-12-10-14(7-8-15-12)9-11-5-3-4-6-13-11/h3-6,12H,2,7-10H2,1H3
• InChI Key: PYGZQINVUWERAW-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCS1)CC2=CC=CC=N2
• Molecular Formula: C12H18N2S
• Molecular Weight: 222.35 g/mol

Description

2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine, also known as EPTM, is a heterocyclic organic compound that belongs to the class of thiomorpholines. It has been widely used in scientific research due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine is not fully understood. However, it has been proposed that 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine may act as a chelating agent by forming stable complexes with metal ions. This may lead to the inhibition of metal-dependent enzymes and the disruption of metal ion homeostasis in cells.
Biochemical and Physiological Effects:
2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine in lab experiments is its high stability and low toxicity. 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine is also relatively easy to synthesize and purify. However, one of the limitations of using 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine is its limited solubility in water, which may limit its application in aqueous systems.

Future Directions

There are several future directions for the research on 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine. One potential direction is the development of 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine-based metal complexes with enhanced catalytic activity and selectivity. Another potential direction is the development of 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine-based fluorescent probes with improved sensitivity and selectivity for the detection of metal ions in biological systems. Additionally, the potential therapeutic applications of 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine in cancer and neurodegenerative diseases warrant further investigation.

Synthesis Methods

2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine can be synthesized through a multi-step process starting from 2-bromoethyl ethyl ether and pyridine-2-carboxaldehyde. The first step involves the reaction of 2-bromoethyl ethyl ether with sodium hydride in DMF to form the corresponding sodium salt. The second step involves the reaction of the sodium salt with pyridine-2-carboxaldehyde in ethanol to form the intermediate product. The final step involves the reaction of the intermediate product with thiourea in ethanol to form 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine.

Scientific Research Applications

2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine has been extensively used in scientific research due to its potential applications in various fields. It has been used as a ligand for the synthesis of metal complexes with potential applications in catalysis, drug discovery, and material science. 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine has also been used as a chelating agent for the removal of heavy metal ions from water. Additionally, 2-Ethyl-4-(pyridin-2-ylmethyl)thiomorpholine has been used as a fluorescent probe for the detection of metal ions in biological systems.